Cas no 2228602-53-5 (2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine
• CAS No: 2228602-53-5
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6164730
• PubChem ID: 165723139
• Update Time: 2025-11-01

2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine
• 2228602-53-5
• 2-[1-(3-methoxy-4-nitrophenyl)cyclopropyl]ethan-1-amine
• EN300-1757205

• Inchi： 1S/C12H16N2O3/c1-17-11-8-9(2-3-10(11)14(15)16)12(4-5-12)6-7-13/h2-3,8H,4-7,13H2,1H3
• InChI Key： DLLJELBGWSJRCD-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1(CCN)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine

2-1-(3-Methoxy-4-Nitrophenyl)cyclopropylethan-1-Amine: A Comprehensive Overview

The compound with CAS No. 2228602-53-5, commonly referred to as 2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

Structural Analysis: The molecular structure of 2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine is characterized by a cyclopropane ring fused with a phenyl group that contains both methoxy and nitro substituents. The presence of the cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. The methoxy group (-OCH₃) at the 3-position and the nitro group (-NO₂) at the 4-position of the phenyl ring further enhance the compound's electronic properties, making it a versatile building block in organic synthesis.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of 2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine through various methodologies, including palladium-catalyzed cross-coupling reactions and directed metallation strategies. These methods have enabled researchers to achieve higher yields and better control over the stereochemistry of the product. Advanced characterization techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have been employed to confirm the molecular structure and purity of the compound.

Applications in Materials Science: One of the most promising applications of cas no 2228602-53-5 lies in its potential as a precursor for advanced materials. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Researchers have demonstrated that incorporating this compound into conjugated polymers can significantly enhance their charge transport properties, leading to improved device performance.

Biological Applications: Beyond materials science, 2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine has shown potential in biological systems. Recent studies have explored its role as a bioactive molecule, particularly in enzyme inhibition and drug delivery systems. The compound's ability to interact with specific biological targets has opened new avenues for its use in therapeutic applications.

Environmental Considerations: As with any chemical compound, understanding the environmental impact of cas no 2228602-53-5 is crucial. Researchers have conducted life cycle assessments (LCAs) to evaluate its environmental footprint, focusing on aspects such as energy consumption during synthesis, waste generation, and potential toxicity to aquatic organisms. These studies aim to guide sustainable practices in its production and use.

Future Directions: The ongoing research into cas no 2228602-53-5 highlights its versatility and potential for innovation across multiple disciplines. Future work is expected to focus on expanding its applications in nanotechnology, biotechnology, and sustainable chemistry. Collaborative efforts between chemists, engineers, and biologists will be essential to unlock the full potential of this compound.